2-Fluoro-4-nitrothioanisole

• IUPAC Name: 2-fluoro-1-methylsulfanyl-4-nitrobenzene
• InChI: InChI=1S/C7H6FNO2S/c1-12-7-3-2-5(9(10)11)4-6(7)8/h2-4H,1H3
• InChI Key: IMUMBNWZBYRJRU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C7H6FNO2S
• DSSTOX Substance ID: DTXSID20626680
• Molecular Weight: 187.19 g/mol
• CAS RN: 372121-91-0

Description

2-Fluoro-4-nitrothioanisole is a chemical compound that is widely used in scientific research. It is a versatile compound that has various applications in the field of chemistry, biology, and medicine.

Scientific Research Applications

Synthesis of Pharmacologically Active Compounds

Recent research has showcased the synthesis of novel compounds with potential antibacterial and antitumor activities, where derivatives similar to 2-Fluoro-4-nitrothioanisole play a crucial role. For instance, the development of novel fluoroquinolone derivatives bearing N-thiomide linkage with 6-substituted-2-aminobenzothiazoles has demonstrated significant antibacterial activity against various bacterial strains, such as Staphylococcus aureus and Bacillus subtilis (Sharma et al., 2017). Additionally, the synthesis of novel derivatives of 6-amino-2-phenylbenzothiazole, involving fluoro substitutions, has shown cytostatic activities against malignant human cell lines, pointing towards their potential in antitumor therapy (Racané et al., 2006).

Material Science and Sensor Development

In the field of material science and sensor development, 2-Fluoro-4-nitrothioanisole derivatives have been utilized for the creation of efficient fluorosensors. A study by Tian et al. (2013) developed a highly efficient fluorosensor based on ultrathin graphitic carbon nitride nanosheets for Cu(2+) detection, demonstrating rapid and ultrasensitive detection capabilities, which could have significant environmental monitoring applications (Tian et al., 2013).

Mechanism of Action

Target of Action

It’s known that nitroaromatic compounds like this can interact with various biological targets, depending on their specific structure and functional groups.

Mode of Action

2-Fluoro-4-nitrothioanisole is a 2-halo-4-nitroanisole, and its photoreaction with nucleophiles such as hydroxide ion and pyridine has been investigated . The mechanism of photoreaction of 2-fluoro-4-nitrothioanisole with n-hexylamine has also been studied . These reactions could potentially lead to changes in the compound’s structure and function, affecting its interaction with its targets.

Biochemical Pathways

It’s known that nitroaromatic compounds can affect various biochemical pathways, depending on their specific structure and functional groups.

Result of Action

It’s known that nitroaromatic compounds can have various effects at the molecular and cellular level, depending on their specific structure and functional groups.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Fluoro-4-nitrothioanisole . These factors could include temperature, pH, presence of other compounds, and more .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3,4-difluoro-nitrobenzene (25 g, 0.157 mol) and sodium methanethiolate (10.5 g, 0.15 mol) was stirred at room temperature overnight. The reaction mixture was poured into water and extracted twice with ether. The extracts were combined, washed with water (twice) and brine, dried (sodium sulfate), filtered, evaporated, and purified by column chromatography, eluting with 17% dichloromethane/hexanes to give 2-fluoro-1-methylsulfanyl-4-nitro-benzene (18.6 g, 63%).